Cas no 41507-36-2 (1-(1-Methyl-1H-imidazol-2-yl)ethanol)

• Product Name: 1-(1-Methyl-1H-imidazol-2-yl)ethanol
• CAS No: 41507-36-2
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD08668221
• CID: 1994863
• PubChem ID: 21784237
• Update Time: 2025-11-02

1-(1-Methyl-1H-imidazol-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• a,1-dimethyl-1H-Imidazole-2-methanol
• 1-(1-Methyl-1H-imidazol-2-yl)ethanol
• 2-methyl-3-(4-methyl-piperazin-1-yl)-propionic acid methyl ester
• 2-Methyl-3-[4-methyl-piperazinyl-(1)]-propionsaeure-methylester
• Methyl 3-(4-methylpiperazinyl)-2-methylpropionate
• methyl 3-(N-methylpiperazino)isobutyrate
• 41507-36-2
• (1R)-1-(1-methylimidazol-2-yl)ethanol
• EN300-306364
• E89230
• 1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol
• SCHEMBL1490968
• AKOS009258964
• CS-0183539
• Z1183454575
• 1-(1-METHYL-1H-IMIDAZOL-2-YL)-ETHANOL
• 1-(1-methylimidazol-2-yl)ethanol
• DB-258600
• 851-838-6
• RBA50736

• MDL： MFCD08668221
• Inchi： 1S/C6H10N2O/c1-5(9)6-7-3-4-8(6)2/h3-5,9H,1-2H3
• InChI Key： RZNHHGMCDDENDY-UHFFFAOYSA-N
• SMILES： OC(C)C1=NC=CN1C

Computed Properties

• Exact Mass: 126.07900
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05000
• LogP: 0.47340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(1-Methyl-1H-imidazol-2-yl)ethanol

1-(1-Methyl-1H-imidazol-2-yl)ethanol (CAS No. 41507-36-2): A Versatile Intermediate in Pharmaceutical and Specialty Chemical Applications

1-(1-Methyl-1H-imidazol-2-yl)ethanol, with the CAS number 41507-36-2, is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical industries. This compound, characterized by its imidazole ring and hydroxyl functional group, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable building block for researchers and manufacturers alike.

The molecular structure of 1-(1-Methyl-1H-imidazol-2-yl)ethanol combines the aromatic properties of the imidazole ring with the reactivity of a secondary alcohol. This combination enables diverse chemical transformations, making it particularly useful in medicinal chemistry. Recent studies highlight its potential in developing novel drug candidates, especially in areas such as enzyme inhibition and receptor modulation. The growing interest in imidazole-based compounds in drug discovery has further elevated the importance of this chemical entity.

In the pharmaceutical sector, 1-(1-Methyl-1H-imidazol-2-yl)ethanol is frequently employed as a precursor for synthesizing more complex molecules. Its applications extend to the development of potential therapeutic agents targeting various diseases. Researchers are particularly interested in its role in creating compounds with anti-inflammatory, antimicrobial, and anticancer properties. The versatility of this intermediate allows for structural modifications that can lead to enhanced biological activity and improved pharmacokinetic profiles.

The synthesis of 1-(1-Methyl-1H-imidazol-2-yl)ethanol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Manufacturers employ advanced analytical techniques, including HPLC and NMR spectroscopy, to verify the compound's identity and purity. Quality control is paramount, as even minor impurities can significantly impact downstream applications, especially in pharmaceutical formulations.

Beyond pharmaceuticals, 1-(1-Methyl-1H-imidazol-2-yl)ethanol finds applications in specialty chemicals and materials science. Its molecular structure makes it suitable for creating functional materials with specific properties. In the field of polymer chemistry, for instance, it can serve as a monomer or modifier to impart desired characteristics to polymeric materials. The compound's ability to participate in various chemical reactions makes it valuable for creating customized chemical solutions.

Market trends indicate growing demand for imidazole derivatives like 1-(1-Methyl-1H-imidazol-2-yl)ethanol, driven by advancements in pharmaceutical research and the development of novel therapeutic approaches. The compound's stability under various conditions and its compatibility with numerous synthetic protocols contribute to its popularity among chemists. As research continues to uncover new applications, the commercial significance of this chemical is expected to rise.

From a regulatory perspective, 1-(1-Methyl-1H-imidazol-2-yl)ethanol is generally regarded as safe for research and industrial use when handled according to standard laboratory protocols. Proper storage conditions, typically in cool, dry environments protected from light, help maintain its stability over extended periods. Researchers and manufacturers should consult relevant safety data sheets and implement appropriate handling procedures to ensure safe usage.

The future outlook for 1-(1-Methyl-1H-imidazol-2-yl)ethanol appears promising, with ongoing research exploring its potential in emerging fields such as green chemistry and sustainable synthesis. Scientists are investigating more efficient and environmentally friendly methods for its production, aligning with global trends toward sustainable chemical manufacturing. These developments may open new avenues for application while reducing the environmental impact of its synthesis.

For researchers interested in working with 1-(1-Methyl-1H-imidazol-2-yl)ethanol, numerous commercial sources offer the compound in various quantities and purity grades. When selecting a supplier, considerations should include product quality, analytical data provided, and the supplier's reputation in the chemical community. Proper characterization of the compound before use is essential to ensure reproducible results in experimental work.

In conclusion, 1-(1-Methyl-1H-imidazol-2-yl)ethanol (CAS No. 41507-36-2) represents an important chemical intermediate with wide-ranging applications in pharmaceutical development and specialty chemical synthesis. Its unique structural features and reactivity profile make it a valuable tool for chemists working in drug discovery and materials science. As scientific understanding of imidazole chemistry continues to grow, so too will the potential applications of this versatile compound.